1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one

• IUPAC Name: 1-[1-[(5-chloro-2,3-dimethoxyphenyl)methyl]piperidin-4-yl]pyrrolidin-2-one
• InChI: InChI=1S/C18H25ClN2O3/c1-23-16-11-14(19)10-13(18(16)24-2)12-20-8-5-15(6-9-20)21-7-3-4-17(21)22/h10-11,15H,3-9,12H2,1-2H3
• InChI Key: NJHDWPHOLJQKIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)CN2CCC(CC2)N3CCCC3=O)Cl
• Molecular Formula: C18H25ClN2O3
• Molecular Weight: 352.9 g/mol

Description

1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one, also known as CDP, is a synthetic compound that has been gaining significant attention in the scientific community due to its potential applications in various fields of research. CDP belongs to the class of piperidinylpyrrolidinones, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one is not fully understood, but it is believed to involve the modulation of various neurotransmitters and receptors in the brain. This compound has been shown to increase the levels of acetylcholine and dopamine in the brain, which are important neurotransmitters involved in cognitive function. This compound also modulates the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the enhancement of cognitive function, neuroprotection, and anti-inflammatory activity. This compound has been found to improve memory and learning in animal models of Alzheimer's disease and traumatic brain injury. This compound has also been shown to protect neurons from oxidative stress and inflammation, which are important factors in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one has several advantages for lab experiments, including its high potency and selectivity, easy synthesis, and availability. However, there are also some limitations to using this compound in lab experiments, including its relatively short half-life and potential toxicity at high doses.

Future Directions

There are several future directions for 1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one research, including the development of novel drugs based on this compound, the investigation of its potential applications in other fields of research, and the exploration of its mechanism of action. This compound has shown promise as a lead compound for the development of drugs targeting various diseases, including Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential of this compound and its derivatives in these and other areas of research.

Synthesis Methods

The synthesis of 1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one involves a multistep process that includes the reaction of 5-chloro-2,3-dimethoxybenzaldehyde with piperidine and sodium borohydride to obtain the intermediate, 1-(5-chloro-2,3-dimethoxybenzyl)piperidine. This intermediate is then reacted with pyrrolidin-2-one in the presence of trifluoroacetic acid to obtain the final product, this compound.

Scientific Research Applications

1-[1-(5-chloro-2,3-dimethoxybenzyl)piperidin-4-yl]pyrrolidin-2-one has been extensively studied for its potential applications in various fields of research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been shown to exhibit neuroprotective effects and enhance cognitive function. In pharmacology, this compound has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. In medicinal chemistry, this compound has been used as a lead compound for the development of novel drugs targeting various diseases.